![molecular formula C15H19FN4O2S B2429806 N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-5-fluoro-2-methylbenzenesulfonamide CAS No. 1797814-75-5](/img/structure/B2429806.png)
N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-5-fluoro-2-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- The compound’s amphiphilic nature allows it to self-assemble into nanosized micelles in aqueous media. These micelles can encapsulate drugs, such as the antioxidant, anti-inflammatory, and anticancer agent quercetin .
- Additionally, the micelles can form “micelleplexes” by interacting with DNA through electrostatic forces. This property makes them promising for simultaneous drug and gene delivery .
- Due to its positive charge, N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-5-fluoro-2-methylbenzenesulfonamide and its copolymers can form electrostatic complexes with anionic biomacromolecules like DNA and RNA. Researchers often use it for gene delivery .
- A crosslinked PDMAEMA nanogel loaded with pilocarpine hydrochloride has been developed as an ocular drug delivery system. The compound interacts with the mucosal gel layer of mucosal membranes, enhancing drug delivery to ocular tissues .
- Thermosensitive and crosslinked PDMAEMA nanogels have been explored as drug delivery systems for anticancer agents like doxorubicin. Their unique properties allow controlled drug release at specific sites .
- The novel polymer nanocarriers based on this compound show potential as drug delivery systems. Their finely tuned composition and properties make them suitable for targeted therapies .
- Methyl 5-(dimethylamino)-2-methyl-5-oxopentanoate, a related compound, has gained attention as a non-toxic replacement for common polar aprotic solvents. It is being explored for cleaner and more environmentally friendly processes .
Drug Delivery Systems
Gene Delivery
Ocular Drug Delivery
Anticancer Therapy
Polymer Nanocarriers
Green Solvent Synthesis
properties
IUPAC Name |
N-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-5-fluoro-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN4O2S/c1-10-5-6-12(16)8-14(10)23(21,22)17-9-13-7-11(2)18-15(19-13)20(3)4/h5-8,17H,9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNLVPNFJDSZTPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)S(=O)(=O)NCC2=NC(=NC(=C2)C)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-5-fluoro-2-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.